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The key study investigates a ternary graphite intercalation compound, which is relevant for sodium-ion

battery anodes. The following table summarizes the core findings validated by 2H NMR on diglyme-daia [1].

Aspect Investigated

Experimental Method

Key Finding

Molecular
Dynamics

Coordination
Structure & Mobility

Functional
Implication

Variable-temperature
2H Solid-State NMR

Variable-temperature
2H Solid-State NMR

Analysis of NMR data

Two diglyme molecules coordinate rigidly with each
Na* ion at low temperatures (below 233 K), with
only methyl group rotation.

At room temperature, diglyme coordinates weakly
to Na* through one oxygen atom and rotates around
the O-Na axis.

The active motion of the sodium-diglyme complex
facilitates sodium ion diffusion within the graphite
structure.

Detailed Experimental Protocol

Here is a step-by-step methodology for the 2H NMR validation of sodium ion solvation with diglyme-dia,

based on the published research [1].
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e Step 1: Sample Synthesis

o Material: Synthesize a ternary intercalation compound of sodium, deuterated diglyme (diglyme-
di4), and graphite. This is achieved via a solution reaction, where the graphite is immersed in a
solution containing sodium ions and diglyme-daa to facilitate co-intercalation.

e Step 2: NMR Data Acquisition

o Technique: Perform 2H solid-state NMR spectroscopy.

o Key Parameters: Conduct variable-temperature studies, acquiring spectra from low
temperatures (e.g., below 233 K) up to room temperature (298 K). 2H NMR is sensitive to
molecular motion due to the interaction of the deuterium quadrupole moment with the electric
field gradient.

e Step 3: Spectral Analysis & Interpretation

o Rigid Behavior: At low temperatures, the observed 2H NMR line shape is characteristic of a
rigid, coordinated molecule. The only motion detected is the fast rotation of the CDs (deuterated
methyl) groups.

o Dynamic Behavior: At room temperature, the change in the 2H NMR line shape indicates fast,
anisotropic motion. The analysis concludes that this motion is a rotation of the entire diglyme-
di4 molecule around the Na-O coordination axis.

This experimental workflow for validating the solvation structure is outlined in the following diagram:
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Sodium-Diglyme Solvation NMR Validation Workflow

Sample Synthesis
Prepare Na+/diglyme-dis/graphite
intercalation compound

:

NMR Data Acquisition
Run variable-temperature 2H
solid-state NMR

:

Spectral Analysis
Interpret line shapes at
low vs. high temperature

Validate Solvation Structure
Confirm coordination mode
and dynamic behavior
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Key Insights on NMR for Battery Electrolytes
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While the data for a direct side-by-side comparison of diglyme with other solvents is limited in the provided

results, the broader literature confirms the power of NMR in this field.

¢ Versatility of NMR: NMR spectroscopy is a powerful tool for probing ion solvation structures, ion
pairing, and molecular dynamics in battery electrolytes, as studies on sodium systems in carbonates
and aqueous NaF solutions confirm [2] [3] [4].

e Beyond Solvation Studies: NMR is also critical for studying transport properties (e.g., through
Diffusion Ordered Spectroscopy - DOSY) and the decomposition of electrolytes at electrodes, which
forms the Solid Electrolyte Interphase (SEI) [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0079656524000025
https://pubs.rsc.org/en/content/articlehtml/2025/cc/d5cc01447f
https://www.nist.gov/publications/nmr-spectroscopy-and-multiscale-modeling-shed-light-ion-solvent-interactions-and-ion
https://www.sciencedirect.com/science/article/abs/pii/S0079656524000025
https://pubs.rsc.org/en/content/articlehtml/2025/cc/d5cc01447f
https://www.smolecule.com/products/s881399?utm_src=pdf-custom-synthesis
https://okayama.elsevierpure.com/en/publications/structure-and-dynamic-behavior-of-sodium-diglyme-complex-in-the-g/
https://www.sciencedirect.com/science/article/abs/pii/S0079656524000025
https://pubs.rsc.org/en/content/articlehtml/2025/cc/d5cc01447f
https://www.nist.gov/publications/nmr-spectroscopy-and-multiscale-modeling-shed-light-ion-solvent-interactions-and-ion
https://www.smolecule.com/products/b881399#validating-sodium-ion-solvation-with-diglyme-d14-nmr
https://www.smolecule.com/products/b881399#validating-sodium-ion-solvation-with-diglyme-d14-nmr
https://www.smolecule.com/products/b881399#validating-sodium-ion-solvation-with-diglyme-d14-nmr
https://www.smolecule.com/products/b881399#validating-sodium-ion-solvation-with-diglyme-d14-nmr
https://www.smolecule.com/products/s881399?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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